molecular formula C22H28N6O4 B6578468 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea CAS No. 1040666-37-2

1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea

Cat. No. B6578468
CAS RN: 1040666-37-2
M. Wt: 440.5 g/mol
InChI Key: OECUFHTUZMAHIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclohexyl group, a urea group, a triazolo[4,3-b]pyridazine group, and a dimethoxyphenyl group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The triazolo[4,3-b]pyridazine group, for example, is a heterocyclic ring system that contains nitrogen atoms . The dimethoxyphenyl group is a benzene ring with two methoxy (OCH3) substituents, and the cyclohexyl and urea groups add further complexity to the structure.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea:

Anticancer Research

1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea: has shown potential as an anticancer agent. Its structure allows it to interact with DNA, potentially inhibiting cancer cell proliferation. Studies have indicated its efficacy against various cancer cell lines, including HepG2, HCT-116, and MCF-7 .

Antimicrobial Applications

This compound has demonstrated significant antimicrobial properties. It has been tested against a range of bacterial and fungal strains, showing promising results in inhibiting microbial growth. This makes it a candidate for developing new antibiotics or antifungal agents .

Enzyme Inhibition

The compound has been studied for its ability to inhibit various enzymes. It has shown potential as an inhibitor of carbonic anhydrase, cholinesterase, and alkaline phosphatase. These properties make it useful in research focused on enzyme-related diseases and conditions .

Antioxidant Activity

Research has highlighted the antioxidant properties of 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea . It can neutralize free radicals, reducing oxidative stress and potentially preventing damage to cells and tissues. This application is particularly relevant in the study of diseases related to oxidative stress .

Antiviral Research

The compound has been explored for its antiviral properties. It has shown activity against various viruses, making it a potential candidate for developing antiviral drugs. This application is crucial in the ongoing search for treatments for viral infections .

Anti-inflammatory Effects

Studies have indicated that this compound possesses anti-inflammatory properties. It can reduce inflammation by modulating the activity of certain enzymes and signaling pathways involved in the inflammatory response. This makes it a potential therapeutic agent for inflammatory diseases .

Neuroprotective Applications

Research has suggested that 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea may have neuroprotective effects. It can protect neurons from damage caused by oxidative stress and inflammation, which is valuable in the study of neurodegenerative diseases .

Herbicidal and Fungicidal Uses

The compound has also been investigated for its herbicidal and fungicidal properties. It can inhibit the growth of certain plants and fungi, making it useful in agricultural research and the development of new herbicides and fungicides .

These diverse applications highlight the compound’s potential in various fields of scientific research, making it a valuable subject for further study and development.

Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo[3,4-b][1,3,4] - Springer [3+3] Cyclocondensation of β-carbonyl-substituted -benzo[f]chromenes - Springer](https://link.springer.com/content/pdf/10.1007/s10593-022-03129-z.pdf) [1,2,4]Triazolo [4,3-a]quinoxaline and [1,2,4]triazolo [4,3-a] - RSC](https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj02990d)

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. If the compound shows promising activity, it could be further optimized and potentially developed into a new drug .

properties

IUPAC Name

1-cyclohexyl-3-[2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28N6O4/c1-30-17-9-8-15(14-18(17)31-2)21-26-25-19-10-11-20(27-28(19)21)32-13-12-23-22(29)24-16-6-4-3-5-7-16/h8-11,14,16H,3-7,12-13H2,1-2H3,(H2,23,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OECUFHTUZMAHIQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)NC4CCCCC4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28N6O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.